Cas no 75158-84-8 (5-Benzofurancarboxylic acid, 4-methoxy-, methyl ester)
75158-84-8 structure
Product Name:5-Benzofurancarboxylic acid, 4-methoxy-, methyl ester
CAS No:75158-84-8
MF:C11H10O4
MW:206.194703578949
CID:1772557
PubChem ID:11074532
Update Time:2025-04-21
5-Benzofurancarboxylic acid, 4-methoxy-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 5-Benzofurancarboxylic acid, 4-methoxy-, methyl ester
- DB-087898
- 75158-84-8
- SCHEMBL2045384
-
- Inchi: 1S/C11H10O4/c1-13-10-7-5-6-15-9(7)4-3-8(10)11(12)14-2/h3-6H,1-2H3
- InChI Key: GQDPIEDLIYRPIE-UHFFFAOYSA-N
- SMILES: O1C=CC2=C1C=CC(C(=O)OC)=C2OC
Computed Properties
- Exact Mass: 206.0579
- Monoisotopic Mass: 206.05790880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 48.7Ų
Experimental Properties
- PSA: 48.67
5-Benzofurancarboxylic acid, 4-methoxy-, methyl ester Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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